Cas no 954241-09-9 (5,6-Dihydroxy-2-p-tolyl-pyrimidine-4-carboxylic acid)

• Product Name: 5,6-Dihydroxy-2-p-tolyl-pyrimidine-4-carboxylic acid
• CAS No: 954241-09-9
• MF: C₁₂H₁₀N₂O₄
• MW: 246.218802928925
• CID: 867542
• PubChem ID: 135434386
• Update Time: 2025-04-19

5,6-Dihydroxy-2-p-tolyl-pyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5,6-Dihydroxy-2-p-tolyl-pyrimidine-4-carboxylic acid
• FT-0765767
• 5,6-Dihydroxy-2-(p-tolyl)pyrimidine-4-carboxylicacid
• 5,6-Dihydroxy-2-(p-tolyl)pyrimidine-4-carboxylic acid
• SB40286
• 1,6-Dihydro-5-hydroxy-2-(4-methylphenyl)-6-oxo-4-pyrimidinecarboxylic acid
• BDBM50460239
• DTXSID201145520
• CHEMBL4225318
• 954241-09-9
• 5,6-Dihydroxy-2-(4-methylphenyl)pyrimidine-4-carboxylic acid
• 5-hydroxy-2-(4-methylphenyl)-6-oxo-1H-pyrimidine-4-carboxylic acid
• DB-080282

• Inchi： 1S/C12H10N2O4/c1-6-2-4-7(5-3-6)10-13-8(12(17)18)9(15)11(16)14-10/h2-5,15H,1H3,(H,17,18)(H,13,14,16)
• InChI Key： WWIKOLOWSANPCN-UHFFFAOYSA-N
• SMILES： OC1C(NC(C2C=CC(C)=CC=2)=NC=1C(=O)O)=O

Computed Properties

• Exact Mass: 246.06405680g/mol
• Monoisotopic Mass: 246.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 99Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives